Cas no 2089973-79-3 (2-Amino-2-(pyrrolo[2,1-f][1,2,4]triazin-5-yl)acetonitrile)

• Product Name: 2-Amino-2-(pyrrolo[2,1-f][1,2,4]triazin-5-yl)acetonitrile
• CAS No: 2089973-79-3
• MF: C₈H₇N₅
• MW: 173.174679994583
• CID: 6794198
• PubChem ID: 131413939
• Update Time: 2025-06-14

2-Amino-2-(pyrrolo[2,1-f][1,2,4]triazin-5-yl)acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2089973-79-3
• 2-Amino-2-(pyrrolo[2,1-f][1,2,4]triazin-5-yl)acetonitrile

• Inchi： 1S/C8H7N5/c9-3-7(10)6-1-2-13-8(6)4-11-5-12-13/h1-2,4-5,7H,10H2
• InChI Key： WUFQYGOMSAESMI-UHFFFAOYSA-N
• SMILES： N12C=CC(C(C#N)N)=C1C=NC=N2

Computed Properties

• Exact Mass: 173.07014524g/mol
• Monoisotopic Mass: 173.07014524g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 80Ų

Additional information on 2-Amino-2-(pyrrolo[2,1-f][1,2,4]triazin-5-yl)acetonitrile

Research Brief on 2-Amino-2-(pyrrolo[2,1-f][1,2,4]triazin-5-yl)acetonitrile (CAS: 2089973-79-3): Recent Advances and Applications

The compound 2-Amino-2-(pyrrolo[2,1-f][1,2,4]triazin-5-yl)acetonitrile (CAS: 2089973-79-3) has recently emerged as a promising scaffold in medicinal chemistry, particularly in the development of kinase inhibitors. This heterocyclic structure combines a pyrrolotriazine core with an aminoacetonitrile moiety, offering unique opportunities for drug discovery. Recent studies have focused on its potential as a building block for small molecule therapeutics targeting various disease pathways.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's utility as a key intermediate in the synthesis of novel FGFR (fibroblast growth factor receptor) inhibitors. Researchers optimized the synthetic route to achieve 2-Amino-2-(pyrrolo[2,1-f][1,2,4]triazin-5-yl)acetonitrile with >95% purity, highlighting its stability under various reaction conditions. The study reported significant improvements in yield compared to previous synthetic methods, making this compound more accessible for pharmaceutical development.

Structural analysis of derivatives containing this scaffold revealed interesting binding properties with multiple kinase domains. X-ray crystallography data showed that the pyrrolotriazine core forms crucial hydrogen bonds with kinase hinge regions, while the aminoacetonitrile group contributes to both binding affinity and solubility. These findings were particularly relevant for oncology applications, where kinase inhibition remains a major therapeutic strategy.

In preclinical studies, several derivatives demonstrated potent activity against cancer cell lines, with IC50 values in the low nanomolar range for specific targets. Researchers noted that the 2-aminoacetonitrile moiety appears to enhance cellular permeability compared to similar compounds without this functional group. This property could potentially address the challenge of poor drug absorption that plagues many kinase inhibitors.

The compound's safety profile has also been investigated in recent toxicology studies. Preliminary data suggest favorable metabolic stability and minimal off-target effects at therapeutic concentrations. However, researchers caution that further optimization may be needed to address potential CYP450 interactions observed in some derivatives.

Looking forward, the versatility of 2-Amino-2-(pyrrolo[2,1-f][1,2,4]triazin-5-yl)acetonitrile continues to attract attention in drug discovery. Several pharmaceutical companies have included derivatives of this compound in their pipelines, particularly for oncology and inflammatory indications. The unique combination of synthetic accessibility and biological activity positions this scaffold as an important tool for medicinal chemists working on next-generation targeted therapies.